Cas no 1006449-68-8 (5-(4-bromo-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde)

• Product Name: 5-(4-bromo-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde
• CAS No: 1006449-68-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD03422316
• CID: 5613314
• PubChem ID: 19619693
• Update Time: 2023-11-24

5-(4-bromo-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromo-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde
• EN300-3250881
• 1006449-68-8
• 5-(4-bromo-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde

• MDL： MFCD03422316
• Inchi： 1S/C9H7BrN2O2/c10-7-3-11-12(4-7)5-8-1-2-9(6-13)14-8/h1-4,6H,5H2
• InChI Key： LZKQUGRZENSODR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48Ų